Cas no 19926-22-8 (Benz[a]anthracene-7,12-dicarboxaldehyde)

• Product Name: Benz[a]anthracene-7,12-dicarboxaldehyde
• CAS No: 19926-22-8
• MF: C₂₀H₁₂O₂
• MW: 284.308085441589
• CID: 158267
• PubChem ID: 146677
• Update Time: 2025-04-19

Benz[a]anthracene-7,12-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7,12-dicarboxaldehyde
• benzo[a]anthracene-7,12-dicarbaldehyde
• 7.12-Diformyl-benz<a>anthracen
• Tetraphene-7,12-dicarbaldehyde
• Benz[a]anthracene-7,12-dicarbaldehyde
• 19926-22-8
• VUJRBHIBORKESK-UHFFFAOYSA-N
• SCHEMBL11483782
• 7,12-Diformylbenz(a)anthracene
• DTXSID80173706
• BRN 1980374
• 7,12-Benz[a]anthracene dicarboxaldehyde
• Benz(a)anthracene-7,12-dicarboxaldehyde

• Inchi： 1S/C20H12O2/c21-11-18-15-7-3-4-8-16(15)19(12-22)20-14-6-2-1-5-13(14)9-10-17(18)20/h1-12H
• InChI Key： VUJRBHIBORKESK-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2C(C=O)=C2C=CC3C=CC=CC=3C2=1

Computed Properties

• Exact Mass: 284.08400
• Monoisotopic Mass: 284.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.1412 (rough estimate)
• Boiling Point: 386.8°C (rough estimate)
• Flash Point: 204.1°C
• Refractive Index: 1.6440 (estimate)
• PSA: 34.14000
• LogP: 4.77120

Benz[a]anthracene-7,12-dicarboxaldehyde Security Information

• Storage Condition：Ventilation and low temperature drying